Cas no 6670-13-9 (diphenyl-1,3-oxazole-2-thiol)
diphenyl-1,3-oxazole-2-thiol structure
Product name:diphenyl-1,3-oxazole-2-thiol
diphenyl-1,3-oxazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Diphenyl-4-oxazoline-2-thione
- 4,5-Diphenyl-2-oxazolethiol
- 4,5-Diphenyl-2-mercaptooxazole
- 2-Mercapto-4,5-diphenyloxazole
- 4,5-Diphenyl-1,3-oxazole-2(3H)-thione
- 4,5-diphenyl-3H-1,3-oxazole-2-thione
- 4,5-Diphenyl-1,3-oxazole-2-thiol
- 4,5-Diphenyloxazole-2(3H)-thione
- 4,5-diphenyl-2,3-dihydro-1,3-oxazole-2-thione
- 4,5-diphenyloxazole-2-thiol
- diphenyl-1,3-oxazole-2-thiol
- NYQSTRUSYDZNHC-UHFFFAOYSA-N
- 4,5-Diphenyl-3H-oxazole-2-thione
- 2(3H)-Oxazolethione, 4,5-diphenyl-
- 4-Oxazoline-2-thione, 4,5-d
- BRD-K45446458-001-01-2
- 2(3H)-Oxazolethione,4,5-diphenyl-
- CCG-46801
- DTXSID90216850
- AS-52597
- NS00036059
- 6670-13-9
- HMS1531P04
- 4-Oxazoline-2-thione, 4,5-diphenyl-
- D2511
- 4,5-Diphenyl-1,3-oxazole-2(3H)-thione #
- EN300-20832
- AKOS003275008
- CS-0051108
- InChI=1/C15H11NOS/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H,(H,16,18
- Maybridge4_003854
- LCZC1239
- 4,5-Diphenyl-2-oxazolethiol, 98%
- FT-0617213
- AKOS001309882
- F1967-1005
- 4,5-diphenyl-4-oxazolin-2-thione
- Z104483424
- EINECS 229-707-4
- SR-01000636474-1
- SCHEMBL2744315
- 2-mercapto-4,5-diphenyl-oxazole
- SB40531
- MFCD00173660
- P15387
- DB-054954
- CHEBI:228551
- STK505552
- ALBB-008759
- STL199317
-
- MDL： MFCD00173660
- Inchi： 1S/C15H11NOS/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H,(H,16,18)
- InChI Key： NYQSTRUSYDZNHC-UHFFFAOYSA-N
- SMILES： S=C1N([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])O1
Computed Properties
- Exact Mass: 253.05600
- Monoisotopic Mass: 253.056135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 53.4
Experimental Properties
- Density: 1.1949 (rough estimate)
- Melting Point: 254-257 °C(lit.)
- Boiling Point: 390.6°C at 760 mmHg
- Flash Point: 190.1°C
- Refractive Index: 1.7500 (estimate)
- PSA: 61.02000
- LogP: 4.67120
- Sensitiveness: Air Sensitive
diphenyl-1,3-oxazole-2-thiol Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 3335
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22
diphenyl-1,3-oxazole-2-thiol Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
diphenyl-1,3-oxazole-2-thiol PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-20832-100.0g |
diphenyl-1,3-oxazole-2-thiol |
6670-13-9 | 95.0% | 100.0g |
$300.0 | 2025-02-20 | |
| Enamine | EN300-20832-5.0g |
diphenyl-1,3-oxazole-2-thiol |
6670-13-9 | 95.0% | 5.0g |
$26.0 | 2025-02-20 | |
| abcr | AB226039-25g |
4,5-Diphenyl-1,3-oxazole-2-thiol, 95%; . |
6670-13-9 | 95% | 25g |
€159.70 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X12785-5g |
4,5-Diphenyloxazole-2(3H)-thione |
6670-13-9 | 98% | 5g |
¥207.0 | 2024-07-18 | |
| Chemenu | CM104039-100g |
4,5-diphenyl-2,3-dihydro-1,3-oxazole-2-thione |
6670-13-9 | 95%+ | 100g |
$*** | 2023-05-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D864871-5g |
4,5-Diphenyl-2-oxazolethiol |
6670-13-9 | ≥98% | 5g |
276.00 | 2021-05-17 | |
| Ambeed | A106123-100g |
4,5-Diphenyloxazole-2(3H)-thione |
6670-13-9 | 98% | 100g |
$528.0 | 2024-04-18 | |
| Life Chemicals | F1967-1005-0.25g |
diphenyl-1,3-oxazole-2-thiol |
6670-13-9 | 95%+ | 0.25g |
$18.0 | 2023-09-06 | |
| TRC | B430358-100mg |
4,5-Diphenyl-2,3-dihydro-1,3-oxazole-2-thione |
6670-13-9 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR28791-25g |
4,5-diphenyl-1,3-oxazole-2-thiol |
6670-13-9 | 98% | 25g |
£119.00 | 2024-05-25 |
diphenyl-1,3-oxazole-2-thiol Related Literature
-
Ioannis Papazoglou,Philip J. Cox,Anastasios G. Papadopoulos,Michael P. Sigalas,Paraskevas Aslanidis Dalton Trans. 2013 42 2755
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6670-13-9)diphenyl-1,3-oxazole-2-thiol
Purity:99%
Quantity:100g
Price ($):475.0